Cas no 894008-88-9 (1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea)

• Product Name: 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• CAS No: 894008-88-9
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5515127
• Update Time: 2025-05-21

1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(5-chloro-2-methylphenyl)-N'-(5-oxo-1-phenyl-3-pyrrolidinyl)-
• 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

• Inchi： 1S/C18H18ClN3O2/c1-12-7-8-13(19)9-16(12)21-18(24)20-14-10-17(23)22(11-14)15-5-3-2-4-6-15/h2-9,14H,10-11H2,1H3,(H2,20,21,24)
• InChI Key： BIZFFYLMMUFGTR-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=CC=C1C)C(NC1CC(=O)N(C2=CC=CC=C2)C1)=O

Additional information on 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

1-(5-Chloro-2-Methylphenyl)-3-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Urea: A Comprehensive Overview

The compound with CAS No. 894008-88-9, known as 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea moiety with a substituted phenyl group and a pyrrolidinone ring. The urea functional group is well-known for its versatility in chemical reactions and biological interactions, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and enzymes involved in metabolic pathways. The 5-chloro and 2-methyl substituents on the phenyl ring contribute to the molecule's stability and bioavailability, while the pyrrolidinone ring enhances its solubility and binding affinity to target proteins.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency, yielding higher purity products. This approach not only streamlines the production process but also aligns with the principles of green chemistry by minimizing waste and reducing reaction times.

From a pharmacological perspective, 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea has shown promising activity in preclinical models of inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines suggests potential applications in the treatment of conditions such as arthritis and neurodegenerative disorders. Furthermore, recent in vitro studies have demonstrated its efficacy in modulating cellular signaling pathways associated with cancer progression, making it a compelling candidate for anticancer drug development.

The structural uniqueness of this compound also makes it an attractive scaffold for further chemical modifications. By altering the substituents on the phenyl ring or modifying the pyrrolidinone moiety, chemists can explore a wide range of biological activities and optimize the compound's therapeutic potential. For instance, introducing electron-withdrawing groups at specific positions could enhance its binding affinity to target receptors, while bulky substituents might improve selectivity.

In conclusion, 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yli)urea represents a significant advancement in organic synthesis and drug discovery. Its versatile structure, combined with recent research findings, positions it as a valuable tool for addressing unmet medical needs. As ongoing studies continue to uncover its full potential, this compound is poised to make a meaningful impact in both academic research and industrial applications.